Cas no 20487-40-5 (Tert-Butyl propionate)

• Product Name: Tert-Butyl propionate
• CAS No: 20487-40-5
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD00009304
• CID: 258782
• PubChem ID: 87560845
• Update Time: 2025-10-28

Tert-Butyl propionate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl propionate
• Propanoic acid,1,1-dimethylethyl ester
• tert-butyl propanoate
• 1,1-Dimethylethyl propionate
• Propionic Acid tert-Butyl Ester
• t-butyl propanoate
• t-butyl propionate
• tert-butyl 2-tritiopropanoate
• Propanoic acid, 1,1-dimethylethyl ester
• Propionic acid, tert-butyl ester
• tert-?Butyl propionate
• JAELLLITIZHOGQ-UHFFFAOYSA-N
• 43953CC10D
• propanoic acid t butyl ester
• C2H5C(O)OC(CH3)3
• ANW-
• Tert-Butyl propionate

• MDL： MFCD00009304
• Inchi： 1S/C7H14O2/c1-5-6(8)9-7(2,3)4/h5H2,1-4H3
• InChI Key： JAELLLITIZHOGQ-UHFFFAOYSA-N
• SMILES： CCC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 130.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.865 g/mL at 25 °C(lit.)
• Melting Point: -80.46°C (estimate)
• Boiling Point: 119°C(lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.393(lit.)
• PSA: 26.30000
• LogP: 1.73810
• Solubility: Not determined

Tert-Butyl propionate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2394 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10
• Safety Instruction： S16; S36/37/39; S26
• RTECS：UF4930000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：III
• Packing Group：II
• Hazard Level：3.1
• Safety Term：3.1
• Packing Group：II
• Risk Phrases：R10; R36/37/38; R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tert-Butyl propionate

Introduction to CAS No 20487-40-5 and Tert-Butyl propionate

The compound with the chemical identifier CAS No 20487-40-5 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, commonly referred to as Tert-Butyl propionate, is an ester derivative with a unique structural configuration that lends itself to a variety of applications in both industrial and laboratory settings. The tert-butyl group attached to the propionic acid backbone imparts specific chemical properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the study of esters, particularly those with bulky alkyl groups like the tert-butyl moiety, has seen considerable advancements. These modifications often enhance the stability and reactivity of molecules, making them more suitable for use in complex synthetic pathways. The Tert-Butyl propionate molecule, due to its structural features, has been explored for its potential in drug development and material science. Its ability to act as a versatile building block in organic synthesis has opened new avenues for researchers looking to develop novel compounds with tailored properties.

One of the most intriguing aspects of CAS No 20487-40-5 is its role in the synthesis of bioactive molecules. Esters are well-known for their ability to mimic natural signaling molecules, which has made them invaluable in the development of pharmacological agents. The tert-butyl group, being highly stable and resistant to hydrolysis under certain conditions, allows for the creation of more durable and effective drug candidates. This stability is particularly important in drug formulations where long-term efficacy is desired.

Recent studies have highlighted the potential of Tert-Butyl propionate as a precursor in the synthesis of non-proteinogenic amino acids. These modified amino acids can be incorporated into peptides and proteins to create novel biomaterials with enhanced functionalities. Such materials have applications in drug delivery systems, where targeted release mechanisms are crucial for improving therapeutic outcomes. The ability of CAS No 20487-40-5 to undergo selective reactions under controlled conditions makes it an attractive choice for researchers working on advanced biomaterials.

The industrial applications of Tert-Butyl propionate are also noteworthy. Its use as a solvent and reactant in various chemical processes has been optimized to improve yield and purity. In particular, its role in polymer chemistry has been explored, where it serves as a monomer or modifier for creating high-performance polymers. These polymers exhibit improved mechanical strength, thermal stability, and chemical resistance, making them suitable for use in demanding environments such as aerospace and automotive industries.

The environmental impact of using CAS No 20487-40-5 has also been a focus of recent research. Efforts have been made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize processes involving Tert-Butyl propionate, ensuring that its production and application align with environmental regulations and sustainability goals. This approach not only enhances the ecological footprint but also supports the development of greener alternatives for industrial applications.

From a regulatory perspective, the handling and use of CAS No 20487-40-5 must comply with established safety protocols to ensure worker protection and environmental safety. While it is not classified as a hazardous substance under current regulations, proper storage and handling procedures are essential to prevent any unintended consequences. Manufacturers and researchers working with this compound must adhere to guidelines that emphasize safe practices throughout the supply chain.

The future prospects for Tert-Butyl propionate are promising, with ongoing research uncovering new applications and refining existing ones. As synthetic methodologies continue to evolve, the potential uses for this compound are expected to expand further. Collaborative efforts between academia and industry will be crucial in driving innovation and translating laboratory discoveries into practical solutions that benefit society.